Cas no 158966-44-0 (3’,5’-Di-O-benzoyl-5-fluoro-2’-O-methyluridine)

• Product Name: 3’,5’-Di-O-benzoyl-5-fluoro-2’-O-methyluridine
• CAS No: 158966-44-0
• MF: C₂₄H₂₁FN₂O₈
• MW: 484.430550336838
• CID: 139064
• PubChem ID: 10005546
• Update Time: 2025-06-15

3’,5’-Di-O-benzoyl-5-fluoro-2’-O-methyluridine Chemical and Physical Properties

Names and Identifiers

• Uridine,5-fluoro-2'-O-methyl-, 3',5'-dibenzoate (9CI)
• [(2R,3R,4R,5R)-3-benzoyloxy-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-4-methoxyoxolan-2-yl]methyl benzoate
• 3',5'-DI-O-BENZOYL-5-FLUORO-2'-O-METHYLURIDINE
• 3',5'-di-O-benzoyl-2'-O-methyl-5-fluorouridine
• 3',5'-Di-O-benzoyl-5-fluoro-2'-O-methyl-D-uridine
• 158966-44-0
• OLOLDETYCPQDLO-ANTGDGSKSA-N
• Uridine,5-fluoro-2'-O-methyl-,3',5'-dibenzoate(9ci)
• DTXSID60434009
• SCHEMBL9137347
• ND06453
• 3’,5’-Di-O-benzoyl-5-fluoro-2’-O-methyluridine

• Inchi： 1S/C24H21FN2O8/c1-32-19-18(35-23(30)15-10-6-3-7-11-15)17(13-33-22(29)14-8-4-2-5-9-14)34-21(19)27-12-16(25)20(28)26-24(27)31/h2-12,17-19,21H,13H2,1H3,(H,26,28,31)/t17-,18-,19-,21-/m1/s1
• InChI Key： OLOLDETYCPQDLO-ANTGDGSKSA-N
• SMILES： FC1C(NC(N(C=1)[C@H]1[C@@H]([C@@H]([C@@H](COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)OC)=O)=O

Computed Properties

• Exact Mass: 484.12800
• Monoisotopic Mass: 484.12819379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 853
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 125.92000
• LogP: 1.67070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides

Additional information on 3’,5’-Di-O-benzoyl-5-fluoro-2’-O-methyluridine

3’,5’-Di-O-benzoyl-5-fluoro-2’-O-methyluridine (CAS No. 158966-44-0): A Comprehensive Overview

3’,5’-Di-O-benzoyl-5-fluoro-2’-O-methyluridine (CAS No. 158966-44-0) is a sophisticated nucleoside derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, which include a 5-fluoro substitution on the uracil base and a 2’-O-methyl modification on the ribose sugar, along with benzoyl protecting groups at the 3’ and 5’ positions. These modifications confer specific properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and biotechnological applications.

The 3’,5’-di-O-benzoyl protecting groups are commonly used in nucleoside chemistry to prevent unwanted side reactions during synthesis and to facilitate subsequent deprotection steps. The presence of these groups ensures that the reactive hydroxyl groups at the 3’ and 5’ positions are temporarily shielded, allowing for precise control over the chemical transformations. Once the desired modifications are achieved, the benzoyl groups can be selectively removed, yielding the unprotected nucleoside.

The 5-fluoro substitution on the uracil base is particularly noteworthy. Fluorine atoms are known for their strong electronegativity and small size, which can significantly alter the electronic properties of a molecule. In the context of nucleosides, this substitution can enhance the stability of the base-pairing interactions and influence the overall conformation of nucleic acids. This property is particularly useful in designing nucleoside analogs for therapeutic applications, such as antiviral and anticancer drugs.

The 2’-O-methyl modification on the ribose sugar is another key feature of this compound. This modification can enhance the nuclease resistance of RNA molecules, making them more stable in biological environments. Additionally, it can improve the binding affinity of RNA to its target sequences, which is crucial for applications such as antisense therapy and RNA interference (RNAi). The combination of these modifications makes 3’,5’-Di-O-benzoyl-5-fluoro-2’-O-methyluridine a versatile building block for advanced drug development.

Recent research has highlighted several potential applications of this compound. For instance, studies have shown that nucleoside analogs with similar structural features exhibit potent antiviral activity against a range of viruses, including HIV and hepatitis C virus (HCV). The enhanced stability and binding affinity conferred by the 2’-O-methyl modification make these compounds particularly effective in inhibiting viral replication. Furthermore, preliminary clinical trials have demonstrated promising results in terms of safety and efficacy.

In addition to antiviral applications, 3’,5’-Di-O-benzoyl-5-fluoro-2’-O-methyluridine has also shown potential in cancer therapy. Nucleoside analogs that target specific enzymes involved in DNA synthesis can disrupt cancer cell proliferation without affecting normal cells. The unique structural features of this compound may enable it to selectively inhibit cancer-related pathways, thereby reducing toxicity and improving therapeutic outcomes.

The synthesis of 3’,5’-Di-O-benzoyl-5-fluoro-2’-O-methyluridine typically involves a multi-step process that begins with the preparation of the uracil base with a 5-fluoro substitution. This intermediate is then coupled with a 2’-O-methylated ribose sugar to form the nucleoside core. Finally, benzoyl protecting groups are introduced at the 3’ and 5’ positions to complete the synthesis. Each step requires careful optimization to ensure high yields and purity, making this compound a challenging but rewarding target for synthetic chemists.

In conclusion, 3’,5’-Di-O-benzoyl-5-fluoro-2’-O-methyluridine (CAS No. 158966-44-0) represents a significant advancement in nucleoside chemistry with broad implications for drug discovery and development. Its unique structural features offer enhanced stability, binding affinity, and biological activity, making it an attractive candidate for various therapeutic applications. As research in this field continues to evolve, it is likely that new insights and innovations will further expand its potential uses.